Cas no 941933-98-8 (2-chloro-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl-5-nitrobenzamide)

• Product Name: 2-chloro-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl-5-nitrobenzamide
• CAS No: 941933-98-8
• MF: C₁₈H₁₆ClN₃O₄
• MW: 373.790343284607
• CID: 5501383
• Update Time: 2025-06-22

2-chloro-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl-5-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]-5-nitrobenzamide
• 2-chloro-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl-5-nitrobenzamide

• Inchi： 1S/C18H16ClN3O4/c1-11-4-5-12(9-16(11)21-8-2-3-17(21)23)20-18(24)14-10-13(22(25)26)6-7-15(14)19/h4-7,9-10H,2-3,8H2,1H3,(H,20,24)
• InChI Key： DUHDIBVQUHTGPV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(N2CCCC2=O)=C1)(=O)C1=CC([N+]([O-])=O)=CC=C1Cl

Additional information on 2-chloro-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl-5-nitrobenzamide

Introduction to 2-chloro-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl-5-nitrobenzamide (CAS No. 941933-98-8) and Its Emerging Applications in Chemical Biology

The compound 2-chloro-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl-5-nitrobenzamide (CAS No. 941933-98-8) represents a significant advancement in the realm of chemical biology, particularly in the development of novel therapeutic agents. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential pharmacological properties and its role in ongoing research initiatives.

At the core of this compound's appeal lies its multifaceted chemical architecture. The presence of a chloro substituent at the 2-position of the benzamide core, combined with a 4-methyl group and a 2-oxopyrrolidin-1-yl moiety at the 3-position, contributes to its unique reactivity and binding affinity. These structural features are critical in determining its interaction with biological targets, making it a promising candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in molecules that exhibit dual functionality, capable of modulating multiple biological pathways simultaneously. The 5-nitrobenzamide component of this compound is particularly noteworthy, as nitroaromatic derivatives have demonstrated efficacy in various therapeutic contexts. Studies have indicated that nitro groups can enhance metabolic stability while simultaneously influencing electronic properties, which are essential for optimal binding to biological targets.

One of the most compelling aspects of 2-chloro-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl-5-nitrobenzamide is its potential application in addressing complex diseases. Current research suggests that this compound may exhibit inhibitory activity against key enzymes involved in inflammatory pathways. The 2-oxopyrrolidin-1-yl group, in particular, has been identified as a critical pharmacophore for interacting with protein targets, thereby modulating downstream signaling cascades.

The synthesis and characterization of this compound have been refined through advanced methodologies, ensuring high purity and yield. Researchers have leveraged state-of-the-art techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to elucidate its structure and confirm its identity. These analytical approaches are essential for validating the compound's integrity before proceeding to preclinical studies.

Preclinical investigations have begun to uncover the pharmacokinetic profile of 2-chloro-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl-5-nitrobenzamide, providing insights into its absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data indicate that the compound exhibits favorable solubility and bioavailability, which are crucial factors for its translation to clinical applications. Additionally, studies on its metabolic stability suggest that it may undergo predictable biotransformation pathways, reducing the likelihood of unexpected side effects.

The therapeutic potential of this compound is further underscored by its interaction with key biological targets. Computational modeling studies have been conducted to predict how it binds to enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory responses. These simulations have revealed that the compound's structural features align optimally with the active sites of these enzymes, suggesting strong binding affinity and potential inhibitory activity.

In vitro assays have provided preliminary evidence of the compound's efficacy in modulating inflammatory pathways. For instance, experiments involving cell-based models have demonstrated that 2-chloro-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl-5-nitrobenzamide can significantly reduce the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-beta (IL-beta). These findings align with emerging research on nitroaromatic derivatives as anti-inflammatory agents.

The development of novel therapeutic agents often involves iterative optimization processes to enhance efficacy while minimizing toxicity. In the case of 2-chloro-N-4-methyl-3-(2-oxy-pyrrolidin -1 -yl)phenyl -5 -nitrobenzamide, researchers are exploring structural modifications to fine-tune its pharmacological profile. By leveraging computational chemistry tools and high-throughput screening techniques, scientists aim to identify analogs that exhibit improved potency and selectivity.

The role of this compound in addressing unmet medical needs cannot be overstated. Chronic inflammatory conditions pose significant challenges globally, necessitating innovative treatment strategies. The ability of 2-chloro-N -4-methyl -3-( 2 -oxopyrrolidin -1 -yl )phenyl -5 -nitrobenzamide to modulate key inflammatory pathways holds promise for patients suffering from conditions such as rheumatoid arthritis and inflammatory bowel disease.

As research progresses, collaborations between academic institutions and pharmaceutical companies will be essential for advancing this compound into clinical trials. Such partnerships can facilitate rapid translation from bench to bedside, ensuring that promising candidates like 2-chloro-N -4-methyl -3-( 2 -oxopyrrolidin -1 -yl )phenyl -5 -nitrobenzamide reach patients who need them most.

In conclusion, 2-chloro-N -4-methyl -3-( 2 oxopyrrolidin 1 yl )phenyl 5 nitrobenzamide (CAS No 94193398 8) represents a significant advancement in chemical biology with substantial therapeutic potential Its unique structural features combined with preliminary evidence of efficacy make it a compelling candidate for further exploration in drug discovery efforts aimed at addressing complex diseases The ongoing research into this compound underscores the importance of innovative approaches in developing novel therapeutic agents